Cas no 2137614-08-3 (2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid)

• Product Name: 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid
• CAS No: 2137614-08-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5995495
• PubChem ID: 165451243
• Update Time: 2025-05-20

2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137614-08-3
• EN300-705309
• 2-tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid
• 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid

• Inchi： 1S/C13H18O4/c1-5-6-9-8(7-14)10(12(15)16)11(17-9)13(2,3)4/h7H,5-6H2,1-4H3,(H,15,16)
• InChI Key： VBWMFTKTQRNOTB-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C=O)C(C(=O)O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid

Introduction to 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid (CAS No. 2137614-08-3)

2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid, identified by the CAS number 2137614-08-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a formyl group, tertiary butyl substituent, and propyl side chain, makes this molecule a versatile intermediate for further chemical modifications and functionalization.

The formyl group (—CHO) in the molecule is particularly noteworthy due to its reactivity in various chemical transformations. It serves as a key site for condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives often exhibit enhanced pharmacological properties, making them valuable candidates for medicinal chemistry research. Additionally, the tertiary butyl group (—C(CH₃)₃) contributes to the lipophilicity of the molecule, which can influence its solubility and bioavailability in biological systems. The propyl side chain (—CH₂CH₂CH₃) further modulates the electronic and steric properties of the compound, providing another dimension for structural optimization.

In recent years, there has been a growing interest in furan derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. The structural motif of furan provides a rigid aromatic core that can be easily modified to accommodate various substituents, enhancing binding affinity and selectivity. Specifically, 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid has been explored in several studies as a precursor for designing novel therapeutic agents. Its dual functionality—the formyl group for further derivatization and the carboxylic acid moiety for salt formation—makes it an attractive scaffold for drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Furan derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The tertiary butyl group may enhance metabolic stability, while the propyl side chain could improve membrane permeability, both of which are critical factors for drug efficacy. Furthermore, the formyl group can be readily converted into other functional groups, such as esters or amides, which are common pharmacophores in anti-inflammatory drugs.

Another area where 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid has shown promise is in the field of anticancer research. Furan-based compounds have been investigated for their ability to induce apoptosis and inhibit tumor growth by targeting specific molecular pathways involved in cancer progression. The unique structural features of this compound make it a candidate for designing small-molecule inhibitors that can selectively interact with cancer-related proteins. Preliminary studies suggest that derivatives of this molecule may exhibit potent antitumor activity by disrupting essential signaling pathways in cancer cells.

The synthesis of 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions, including formylation, alkylation, and functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve higher yields and selectivity in these transformations. Recent advancements in green chemistry have also inspired researchers to develop more sustainable synthetic methodologies, reducing waste and improving atom economy.

In terms of pharmaceutical applications, the solubility and bioavailability of 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid are critical factors that need to be optimized for clinical use. The presence of lipophilic substituents like the tertiary butyl group can enhance membrane permeability but may also increase metabolic clearance rates. Conversely, introducing polar functional groups or salt forms can improve water solubility but might affect oral bioavailability. Therefore, careful consideration must be given to formulation design when developing drugs based on this scaffold.

The role of computational chemistry has become increasingly important in understanding the behavior of complex molecules like 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic properties before conducting expensive experimental trials. These computational approaches have accelerated drug discovery pipelines by enabling rapid screening of large libraries of compounds and identifying promising candidates with high precision.

Future research directions for 2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid may include exploring its potential as a lead compound for drug development through structure-based drug design or fragment-based approaches. Additionally, investigating its role in other therapeutic areas beyond anti-inflammation and anticancer could uncover new applications. The versatility of this compound makes it a valuable tool for medicinal chemists seeking novel scaffolds with diverse biological activities.

In conclusion,2-Tert-butyl-4-formyl-5-propylfuran-3-carboxylic acid (CAS No. 2137614-08-3) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for designing innovative therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,2-Tert-butylethanolamine hydrochloride will undoubtedly play an important role in future drug discovery efforts.